Cas no 2248280-81-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylate
• CAS No: 2248280-81-9
• MF: C₁₅H₁₃NO₆S
• MW: 335.33182311058
• CID: 5937786
• PubChem ID: 165729751
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylate
• 2248280-81-9
• EN300-6525630

• Inchi： 1S/C15H13NO6S/c17-12-10-3-1-2-4-11(10)13(18)16(12)22-14(19)9-5-15(6-9)7-23(20,21)8-15/h1-4,9H,5-8H2
• InChI Key： VJDLVJFPZRMIBP-UHFFFAOYSA-N
• SMILES： S1(CC2(C1)CC(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)C2)(=O)=O

Computed Properties

• Exact Mass: 335.04635831g/mol
• Monoisotopic Mass: 335.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2lambda6-thiaspiro[3.3]heptane-6-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2,2-Dioxo-2λ6-Thiaspiro[3.3]Heptane-6-Carboxylate: A Comprehensive Overview

The compound with CAS No 2248280-81-9, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2λ6-thiaspiro[3.3]heptane-6-carboxylate, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its complex architecture and potential applications in drug design and advanced materials development.

The thiaspiro core of this molecule is a distinctive feature, characterized by a sulfur atom bridging two three-membered rings. This structural motif contributes to the compound's stability and reactivity, making it a valuable building block in synthetic chemistry. Recent studies have highlighted the importance of such spiro compounds in creating bioactive molecules with enhanced pharmacokinetic profiles.

The isoindole moiety within the structure adds further complexity and functionality. Isoindoles are known for their versatility in forming hydrogen bonds and π–π interactions, which are critical for molecular recognition and binding in biological systems. Researchers have explored the use of isoindole-containing compounds in the development of inhibitors for various enzymes, including kinases and proteases.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the thiaspiro core through a [3+4] cycloaddition or other ring-forming strategies. Subsequent functionalization steps introduce the isoindole group and carboxylate ester moiety, ensuring the final product meets stringent purity and structural requirements.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic properties and molecular interactions. Quantum mechanical calculations have revealed that the thiaspiro system exhibits unique electronic delocalization patterns, which may enhance its ability to act as a redox-active component in electronic materials. Additionally, molecular dynamics simulations have provided insights into the compound's conformational flexibility, which is crucial for its potential use in supramolecular assemblies.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its ability to modulate protein-protein interactions has been explored in preclinical models of neurodegenerative diseases such as Alzheimer's disease. Furthermore, its photophysical properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The integration of experimental and theoretical approaches has significantly advanced our understanding of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dioxo-2λ6-thiaspiro[3.3]heptane-6-carboxylate's behavior under various conditions. For instance, recent experiments have demonstrated its exceptional thermal stability up to 150°C under inert atmospheres, making it suitable for high-throughput screening processes in pharmaceutical research.

In conclusion, CAS No 2248280-81-9 represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its complex structure and versatile functional groups position it as a key player in both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry.